2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C23H23N3O3S2/c1-3-29-18-10-8-17(9-11-18)26-22(28)21-19(12-13-30-21)25-23(26)31-14-20(27)24-16-6-4-15(2)5-7-16/h4-11H,3,12-14H2,1-2H3,(H,24,27)
• InChI Key: OIZKYJYKSFPDGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol

Description

This compound is a derivative of pyrido[2,3-d]pyrimidin-4(1H)-ones. It has been identified as having broad-spectrum antibacterial activity and reasonable antifungal activity.

Synthesis Analysis

The synthesis of this compound was optimized by varying solvents, catalysts, and the use of microwave irradiation. The best conditions were found to be using DMF as a solvent, I2 (10 mol%) and a 30 minutes reaction time compared to 15 h for classic conventional heating.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a tetrahydrothieno[3,2-d]pyrimidin-2-yl core, an ethoxyphenyl group at the 3-position, and a p-tolylacetamide group attached via a sulfur atom.

Chemical Reactions Analysis

The compound was synthesized by base-catalyzed reactions of nucleophilic reagents (aliphatic amines, alcohols, or phenols) with carbodiimides. These carbodiimides were obtained by the aza-Wittig reaction of iminophosphoranes with aromatic isocyanates.

Future Directions

The compound has shown promising antimicrobial activity, suggesting potential for further development and study. Future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in more complex biological systems.